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For Researchers, Scientists, and Drug Development Professionals

Introduction

MJE3 is a cell-permeable, small-molecule inhibitor of phosphoglycerate mutase-1 (PGAM1), a
key enzyme in the glycolytic pathway.[1] By covalently inactivating PGAM1, MJE3 has
demonstrated anti-proliferative effects in cancer cells, making it a valuable tool for studying
cancer metabolism and as a potential therapeutic agent.[1] The optimal concentration of MJE3
is critical for achieving maximal efficacy while minimizing off-target effects and cytotoxicity.
These application notes provide a comprehensive guide to determining the optimal MJE3
concentration for various cell-based assays.

Mechanism of Action

MJE3 is a spiroepoxide compound that selectively targets and covalently modifies a conserved
active site residue, lysine-100, of PGAM1.[1] This irreversible binding leads to the inactivation
of the enzyme, thereby inhibiting the conversion of 3-phosphoglycerate to 2-phosphoglycerate,
a crucial step in glycolysis. The disruption of this pathway can lead to decreased cell
proliferation and viability, particularly in cancer cells that exhibit a high glycolytic rate (the
Warburg effect).
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Caption: MJE3 inhibits the PGAM1-catalyzed conversion of 3-phosphoglycerate to 2-
phosphoglycerate in the glycolytic pathway.

Experimental Workflow for Determining Optimal
MJE3 Concentration

The process of determining the optimal MJE3 concentration is a multi-step approach that
involves assessing cytotoxicity, target engagement, and functional outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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